Cas no 76501-51-4 (1-octylphenanthrene)

1-octylphenanthrene structure
1-octylphenanthrene structure
Product Name:1-octylphenanthrene
CAS No:76501-51-4
MF:C22H26
MW:290.441846370697
CID:1780119
PubChem ID:3036790
Update Time:2025-04-21

1-octylphenanthrene Chemical and Physical Properties

Names and Identifiers

    • 1-octylphenanthrene
    • Phenanthrene, octyl-
    • DTXSID10997876
    • 76501-51-4
    • Inchi: 1S/C22H26/c1-2-3-4-5-6-7-11-18-13-10-15-22-20-14-9-8-12-19(20)16-17-21(18)22/h8-10,12-17H,2-7,11H2,1H3
    • InChI Key: JYVLEWHMXXFJPB-UHFFFAOYSA-N
    • SMILES: C(CCCCC)CCC1C=CC=C2C3C=CC=CC=3C=CC=12

Computed Properties

  • Exact Mass: 290.20358
  • Monoisotopic Mass: 290.203450829g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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